Cas no 2680536-52-9 (6-Fluoro-1,5-naphthyridine-4-carboxylic acid)

• Product Name: 6-Fluoro-1,5-naphthyridine-4-carboxylic acid
• CAS No: 2680536-52-9
• MF: C₉H₅FN₂O₂
• MW: 192.14660525322
• MDL: MFCD34185845
• CID: 5645160
• PubChem ID: 165941007
• Update Time: 2025-10-30

6-Fluoro-1,5-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28269387
• 6-fluoro-1,5-naphthyridine-4-carboxylic acid
• 2680536-52-9
• 6-Fluoro-1,5-naphthyridine-4-carboxylic acid

• MDL： MFCD34185845
• Inchi： 1S/C9H5FN2O2/c10-7-2-1-6-8(12-7)5(9(13)14)3-4-11-6/h1-4H,(H,13,14)
• InChI Key： GPTLBUIWNMHFKT-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C(C(C(=O)O)=CC=N2)=N1

Computed Properties

• Exact Mass: 192.03350557g/mol
• Monoisotopic Mass: 192.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-Fluoro-1,5-naphthyridine-4-carboxylic acid

Comprehensive Overview of 6-Fluoro-1,5-naphthyridine-4-carboxylic acid (CAS No. 2680536-52-9): Properties, Applications, and Industry Insights

6-Fluoro-1,5-naphthyridine-4-carboxylic acid (CAS No. 2680536-52-9) is a fluorinated naphthyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound belongs to the 1,5-naphthyridine family, a class of heterocyclic compounds known for their broad biological activities and applications in material science. With the increasing demand for fluorinated building blocks in drug discovery, this compound serves as a critical intermediate for synthesizing novel therapeutics targeting infectious diseases, oncology, and central nervous system disorders.

The presence of a fluoro substituent at the 6-position and a carboxylic acid group at the 4-position of the 1,5-naphthyridine scaffold enhances its utility in medicinal chemistry. Fluorination often improves metabolic stability, bioavailability, and binding affinity to biological targets, making 6-Fluoro-1,5-naphthyridine-4-carboxylic acid a valuable precursor for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies highlight its role in developing kinase inhibitors, particularly for BTK (Bruton’s tyrosine kinase) and EGFR (epidermal growth factor receptor), which are hot topics in cancer therapy research.

In addition to pharmaceuticals, this compound finds applications in agrochemical synthesis, where fluorinated naphthyridines contribute to the design of next-generation herbicides and pesticides with improved efficacy and environmental safety. The carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other functionalized derivatives. Researchers are also exploring its potential in metal-organic frameworks (MOFs) and organic electronics, leveraging its π-conjugated system for optoelectronic devices.

The synthesis of 6-Fluoro-1,5-naphthyridine-4-carboxylic acid typically involves multi-step reactions, including Pd-catalyzed cross-coupling, nucleophilic aromatic substitution (SNAr), and hydrolysis. Advances in flow chemistry and green chemistry have optimized its production, addressing industry demands for scalable and sustainable processes. Analytical characterization techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography ensure high purity and structural confirmation, critical for regulatory compliance in pharmaceutical applications.

Market trends indicate growing interest in fluorinated heterocycles, driven by their prominence in blockbuster drugs like Sofosbuvir and Tafenoquine. As a niche chemical, 6-Fluoro-1,5-naphthyridine-4-carboxylic acid aligns with the rise of precision medicine and combinatorial chemistry, where tailored molecular designs are essential. Industry stakeholders frequently search for suppliers of CAS 2680536-52-9, custom synthesis services, and structure-activity relationship (SAR) studies involving this compound, reflecting its commercial and academic relevance.

In summary, 6-Fluoro-1,5-naphthyridine-4-carboxylic acid (CAS No. 2680536-52-9) represents a pivotal fluorinated intermediate with cross-disciplinary applications. Its integration into drug discovery pipelines and material science innovations underscores its importance in modern chemistry. Future research may explore its role in RNA-targeting therapeutics and bioimaging probes, further expanding its scientific footprint.